Cas no 1860200-95-8 (2-Ethoxy-2-(pyrimidin-5-yl)ethan-1-amine)

• Product Name: 2-Ethoxy-2-(pyrimidin-5-yl)ethan-1-amine
• CAS No: 1860200-95-8
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5817504
• PubChem ID: 165522358
• Update Time: 2025-05-23

2-Ethoxy-2-(pyrimidin-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-(pyrimidin-5-yl)ethan-1-amine
• 1860200-95-8
• EN300-1294045
• 2-Ethoxy-2-(pyrimidin-5-yl)ethan-1-amine

• Inchi： 1S/C8H13N3O/c1-2-12-8(3-9)7-4-10-6-11-5-7/h4-6,8H,2-3,9H2,1H3
• InChI Key： QPBMWABVTOWWOH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=CN=C1)CN

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61Ų

Additional information on 2-Ethoxy-2-(pyrimidin-5-yl)ethan-1-amine

2-Ethoxy-2-(pyrimidin-5-yl)ethan-1-amine: A Comprehensive Overview

The compound 2-Ethoxy-2-(pyrimidin-5-yl)ethan-1-amine, identified by the CAS number 1860200-95-8, is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical research and organic synthesis. This compound has garnered attention due to its unique structure and promising applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

The molecular structure of 2-Ethoxy-2-(pyrimidin-5-yl)ethan-1-amine is characterized by a pyrimidine ring fused with an ethoxy group and an amine functionality. The pyrimidine moiety, a six-membered aromatic ring with two nitrogen atoms, is a common feature in many bioactive compounds, including antiviral and anticancer agents. The ethoxy group introduces additional electronic effects, enhancing the molecule's reactivity and solubility properties. The amine group further contributes to the compound's versatility, enabling it to participate in various chemical reactions and interactions.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. For instance, researchers have explored the role of pyrimidine-containing compounds in targeting specific enzymes and receptors involved in diseases such as cancer and viral infections. The presence of the ethoxy group in 2-Ethoxy-2-(pyrimidin-5-yl)ethan-1-amine has been shown to improve pharmacokinetic properties, making it a promising candidate for drug delivery systems.

The synthesis of 2-Ethoxy-2-(pyrimidin-5-yl)ethan-1-amine typically involves multi-step processes that combine nucleophilic aromatic substitution and coupling reactions. One common approach is the reaction of a pyrimidine derivative with an appropriate ethoxy amine precursor under controlled conditions. This method ensures high yields and purity, which are critical for downstream applications.

In terms of applications, 2-Ethoxy derivatives have been extensively studied for their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, making them attractive targets for therapeutic interventions. Recent research has demonstrated that pyrimidine-based kinase inhibitors can effectively modulate cellular processes, offering new avenues for treating diseases such as cancer and inflammatory disorders.

Beyond its pharmacological applications, 2-Ethoxy compounds have also found use in materials science. Their unique electronic properties make them suitable for applications in organic electronics and sensors. For example, researchers have explored their potential as components in light-emitting diodes (LEDs) and flexible electronics.

The study of CAS 1860200958, or 2-Ethoxy-pyrimidinyl ethanamine, continues to evolve with advancements in computational chemistry and high-throughput screening techniques. These tools enable scientists to predict the compound's behavior under various conditions and optimize its properties for specific applications.

In conclusion, the compound CAS 1860200958, or more specifically, 2-Ethoxy-pyrimidinyl ethanamine, represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery and materials science.